4-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-nitrophenol
Catalog No.
S6670386
CAS No.
1261946-29-5
M.F
C15H14N2O4
M. Wt
286.28 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
1261946-29-5
Product Name
4-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-nitrophenol
IUPAC Name
3-(4-hydroxy-3-nitrophenyl)-N,N-dimethylbenzamide
Molecular Formula
C15H14N2O4
Molecular Weight
286.28 g/mol
InChI
InChI=1S/C15H14N2O4/c1-16(2)15(19)12-5-3-4-10(8-12)11-6-7-14(18)13(9-11)17(20)21/h3-9,18H,1-2H3
InChI Key
FTZOWLLMODXOMP-UHFFFAOYSA-N
SMILES
CN(C)C(=O)C1=CC=CC(=C1)C2=CC(=C(C=C2)O)[N+](=O)[O-]
Canonical SMILES
CN(C)C(=O)C1=CC=CC(=C1)C2=CC(=C(C=C2)O)[N+](=O)[O-]
4-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-nitrophenol, 95%, is a chemical compound used extensively in scientific research and various industries. This paper aims to provide a comprehensive review of this compound by discussing various aspects of its properties, synthesis, analytical methods, biological properties, toxicity, safety, applications in experiments, current state of research, potential implications in different fields of research and industry, limitations, and future directions.
4-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-nitrophenol, 95%, also referred to as DMNPC, is an organic compound belonging to the nitrophenol family. It is a bright yellow crystalline powder with a melting point of 146°C. DMNPC is commonly used in scientific research as a pH indicator, to measure the pH range from 5.5-7.5, and also as a colorimetric assay for alkaline phosphatase.
DMNPC has a molecular weight of 325.32 g/mol and the following chemical formula: C16H16N2O5. Its chemical structure consists of a nitrophenol ring with a dimethylaminocarbonyl group attached to the phenyl ring. DMNPC is insoluble in water but soluble in organic solvents such as ethanol and chloroform. The compound is stable under normal conditions but can decompose when exposed to heat, light or air.
DMNPC is synthesized by reacting 3-(N,N-dimethylaminocarbonyl)phenol with 2-nitrophenol in the presence of sulfuric acid. The product is then purified using chromatography techniques. The characterization of the compound is done using techniques such as UV-Vis spectrophotometry, IR spectroscopy, and NMR spectroscopy. These techniques provide information on the purity, structure, and properties of DMNPC.
DMNPC is used as a pH indicator in scientific research to measure the pH range from 5.5-7.5. It is also used as a colorimetric assay for alkaline phosphatase. The assay is based on the ability of alkaline phosphatase to catalyze the hydrolysis of the dimethylaminocarbonyl group from DMNPC, thereby increasing the absorption of light at 400 nm. This change in absorption is used to determine the amount of alkaline phosphatase activity present in a sample.
DMNPC has been reported to possess antimicrobial activity against various microorganisms, including fungi, bacteria, and viruses. The compound is also being investigated for its anticancer properties. DMNPC has been shown to inhibit the growth of cancer cell lines, including human breast cancer and oral squamous cell carcinoma.
DMNPC is generally considered safe to use in scientific experiments. However, it is important to handle the compound with caution as it can cause skin and eye irritation. The compound is also toxic when ingested, and hence should not be consumed. Researchers should follow proper safety procedures while handling DMNPC.
DMNPC is widely used in scientific research as a pH indicator and colorimetric assay for alkaline phosphatase. It is also used in the development of new drugs and as a diagnostic tool for various diseases. DMNPC has been used to measure the activity of alkaline phosphatase in various biological samples such as blood, urine, and tissue homogenates.
Research on DMNPC has focused on its properties, synthesis, and various applications. Recent studies have investigated the use of DMNPC as an antimicrobial and anticancer agent. There has also been research on the development of new analytical methods for DMNPC.
DMNPC has potential applications in various fields of research and industry. As a pH indicator, it can be used in the development of new analytical techniques for the measurement of pH. DMNPC can also be used in the development of new drugs and as a diagnostic tool for various diseases. The antimicrobial and anticancer properties of DMNPC make it a potential candidate for the development of new drugs.
One limitation of DMNPC is its low solubility in water, which makes it difficult to use in aqueous environments. Future research could focus on the development of new solubilization techniques for DMNPC. Another direction for research could be the study of the toxicity and safety profile of DMNPC in vivo. Further investigation could also be conducted on the potential use of DMNPC in other areas such as energy storage and conversion.
In conclusion, 4-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-nitrophenol, 95%, is a versatile organic compound widely used in scientific research and various industries. It possesses unique physical and chemical properties, and has potential applications in different fields of research in the future. As research on this compound continues, it is important to ensure safety and handle the substance with caution.
XLogP3
3.2
Hydrogen Bond Acceptor Count
4
Hydrogen Bond Donor Count
1
Exact Mass
286.09535693 g/mol
Monoisotopic Mass
286.09535693 g/mol
Heavy Atom Count
21
Dates
Modify: 2023-11-23
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